Cas no 1889872-08-5 (2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1889872-08-5
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5951150
• PubChem ID: 84813247
• Update Time: 2025-06-08

2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid
• EN300-1906806
• 2-[1-(2-bromo-4-methoxyphenyl)cyclopropyl]acetic acid
• 1889872-08-5

• Inchi： 1S/C12H13BrO3/c1-16-8-2-3-9(10(13)6-8)12(4-5-12)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： HVSKLAGVGBFKAG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CC(=O)O)CC1)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1889872-08-5)

2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1889872-08-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid is C₁₃H₁₃BrO₃, with a molecular weight of approximately 295.14 g/mol. The compound features a cyclopropyl ring attached to an acetic acid moiety, which is further substituted with a 2-bromo-4-methoxyphenyl group. This unique structural arrangement imparts specific chemical and physical properties to the molecule, making it an interesting subject for detailed study.

The presence of the bromine atom and the methoxy group on the phenyl ring contributes to the compound's polarity and reactivity. The cyclopropyl ring, known for its strain energy, adds to the molecule's overall stability and reactivity profile. These properties make 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid a versatile candidate for various chemical reactions and biological interactions.

Synthesis Methods

The synthesis of 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid has been explored through several methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-bromo-4-methoxybenzaldehyde with cyclopropylacetonitrile followed by hydrolysis to form the carboxylic acid. This method typically involves multiple steps, including nucleophilic addition, reduction, and functional group transformation.

An alternative synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods have gained popularity due to their high efficiency and ability to produce the desired compound with high purity and yield. Recent advancements in catalytic systems have further optimized these processes, making them more environmentally friendly and cost-effective.

Biological Activities

2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid has been extensively studied for its potential biological activities. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-κB and PI3K/Akt signaling pathways, which are frequently dysregulated in cancer cells.

Clinical Applications and Research Developments

The potential clinical applications of 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, suggesting that this compound could be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In the context of cancer therapy, ongoing research is focused on optimizing the delivery methods and dosing regimens for maximum efficacy while minimizing side effects. Recent advancements in nanotechnology have opened new avenues for targeted drug delivery systems that can enhance the therapeutic index of compounds like 2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid.

Conclusion

2-1-(2-bromo-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1889872-08-5) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various biological activities, including anti-inflammatory and anticancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable candidate for further development in drug discovery and clinical applications.